Cas no 1804083-14-4 (2-(Difluoromethyl)benzo[d]oxazole-5-methanol)

• Product Name: 2-(Difluoromethyl)benzo[d]oxazole-5-methanol
• CAS No: 1804083-14-4
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4818181
• Update Time: 2025-10-30

2-(Difluoromethyl)benzo[d]oxazole-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)benzo[d]oxazole-5-methanol

• Inchi： 1S/C9H7F2NO2/c10-8(11)9-12-6-3-5(4-13)1-2-7(6)14-9/h1-3,8,13H,4H2
• InChI Key： BPAXKEJQJQMXSW-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=C(CO)C=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3

Additional information on 2-(Difluoromethyl)benzo[d]oxazole-5-methanol

Introduction to 2-(Difluoromethyl)benzo[d]oxazole-5-methanol (CAS No. 1804083-14-4)

2-(Difluoromethyl)benzo[d]oxazole-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804083-14-4, is a structurally significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a scaffold widely recognized for its biological activity and pharmacological potential. The presence of a difluoromethyl group at the 2-position and a hydroxymethyl group at the 5-position introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The benzo[d]oxazole core is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The difluoromethyl substitution pattern is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The hydroxymethyl functionality further expands the compound's synthetic utility, enabling further derivatization through esterification, etherification, or oxidation reactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders. The 2-(Difluoromethyl)benzo[d]oxazole-5-methanol scaffold has emerged as a promising candidate due to its ability to modulate key biological pathways involved in disease progression. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes that play critical roles in cancer cell proliferation and survival. The difluoromethyl group contributes to enhanced binding interactions with target proteins, while the hydroxymethyl moiety provides a handle for further chemical manipulation to optimize drug-like properties.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structure to develop novel analogs with improved efficacy and reduced toxicity. The benzo[d]oxazole core serves as an excellent starting point for designing molecules that can interact with biological targets in unique ways. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of protein-protein interactions relevant to inflammatory diseases. The strategic placement of the difluoromethyl group enhances the molecule's ability to penetrate biological membranes, while the hydroxymethyl group allows for modifications that can fine-tune solubility and bioavailability.

The synthesis of 2-(Difluoromethyl)benzo[d]oxazole-5-methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the benzo[d]oxazole ring system, followed by functional group interconversions to introduce the difluoromethyl and hydroxymethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the scaffold. These synthetic strategies underscore the compound's significance as a building block for more complex drug candidates.

Recent advances in computational chemistry have further accelerated the discovery process for derivatives of 2-(Difluoromethyl)benzo[d]oxazole-5-methanol. Molecular modeling studies have been instrumental in predicting binding modes and optimizing interactions with biological targets. By leveraging virtual screening techniques, researchers can rapidly identify promising analogs with enhanced pharmacological profiles. This approach has been particularly effective in identifying compounds that exhibit selective inhibition against overexpressed kinases or other enzymes implicated in disease pathogenesis.

The pharmacological evaluation of 2-(Difluoromethyl)benzo[d]oxazole-5-methanol and its derivatives has revealed several intriguing findings. In vitro assays have demonstrated potent activity against various cancer cell lines, suggesting its potential as an antitumor agent. Additionally, preclinical studies have explored its effects on inflammatory pathways, providing evidence for its therapeutic utility in conditions such as rheumatoid arthritis or chronic inflammation. The combination of structural features—including the difluoromethyl, hydroxymethyl, and benzo[d]oxazole moieties—contributes to its multifaceted biological activity.

The future development of this compound will likely focus on optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. By systematically modifying substituents around the core scaffold, researchers aim to enhance oral bioavailability, reduce off-target effects, and improve overall therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 2-(Difluoromethyl)benzo[d]oxazole-5-methanol will remain at the forefront of drug discovery efforts.

In conclusion,2-(Difluoromethyl)benzo[d]oxazole-5-methanol (CAS No. 1804083-14-4) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—particularly the difluoromethyl and hydroxymethyl moieties—makes it an attractive scaffold for developing novel therapeutics targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play a crucial role in future drug development initiatives.